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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 102330-07-4

Cat. No.: B15554118

Get Quote

Technical Support Center: (Asp)2-Rhodamine
110 Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

(Asp)2-Rhodamine 110, a fluorogenic substrate for caspase-3 and caspase-7 activity assays.

Frequently Asked Questions (FAQs)
Q1: What is (Asp)2-Rhodamine 110 and how does it work?

(Asp)2-Rhodamine 110, also known as (Z-DEVD)2-Rhodamine 110, is a highly sensitive and

specific substrate for detecting the activity of executioner caspases, primarily caspase-3 and

caspase-7, which are key mediators of apoptosis.[1][2][3] The substrate consists of two DEVD

(Asp-Glu-Val-Asp) tetrapeptides linked to the non-fluorescent Rhodamine 110 (R110) molecule.

[3][4] In the presence of active caspase-3 or -7, the enzyme cleaves the peptide bonds after

the aspartate residues. This cleavage occurs in a two-step process, first yielding a fluorescent
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monoamide intermediate and then the highly fluorescent R110.[3][4][5] The resulting increase

in fluorescence intensity is directly proportional to the caspase activity in the sample.[6]

Q2: What are the spectral properties of the product, Rhodamine 110?

The fluorescent product, Rhodamine 110, has an excitation maximum of approximately 496-

500 nm and an emission maximum of around 520-522 nm.[7][8][9][10] These spectral

properties make it compatible with standard fluorescence instrumentation, such as

fluorescence microplate readers, fluorometers, and flow cytometers.[11][12]

Q3: What are the key advantages of using (Asp)2-Rhodamine 110 over other caspase

substrates?

(Asp)2-Rhodamine 110 offers several advantages:

High Sensitivity: Rhodamine 110-based substrates are generally more sensitive than those

based on other fluorophores like AMC (aminomethylcoumarin).[5][8]

Favorable Spectral Properties: The longer excitation and emission wavelengths of

Rhodamine 110 result in less interference from autofluorescence of other cellular

components, leading to an improved signal-to-noise ratio.[5][13]

pH Insensitivity: The fluorescence of Rhodamine 110 is stable over a wide pH range,

providing more robust and reproducible results.[6][12]
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Issue Potential Cause(s) Recommended Solution(s)

High Background

Fluorescence

Substrate

Instability/Degradation:

Improper storage or handling

can lead to spontaneous

hydrolysis of the substrate.[14]

Store the lyophilized substrate

at -20°C or colder, protected

from light and moisture. Once

reconstituted in DMSO, store

in aliquots at -20°C to minimize

freeze-thaw cycles.[14][15][16]

Contaminated Reagents:

Buffers, water, or other assay

components may contain

fluorescent contaminants or

proteases.[14]

Use high-purity, sterile-filtered

reagents. Prepare fresh buffers

for each experiment.

Autohydrolysis of Substrate:

The substrate may be

susceptible to hydrolysis in the

assay buffer, especially at a

non-optimal pH.[14]

Ensure the assay buffer pH is

stable and within the optimal

range for caspase activity

(typically pH 7.2-7.5).

Microplate Issues: Use of

incorrect microplates can

contribute to background

fluorescence and well-to-well

crosstalk.[14]

Use black, opaque-walled

microplates specifically

designed for fluorescence

assays to minimize

background and crosstalk.[14]

Low or No Signal

Inactive Caspases: The

experimental conditions may

not have successfully induced

apoptosis, or the cell lysates

may have been prepared

improperly, leading to inactive

enzymes.

Ensure the apoptosis-inducing

agent and treatment time are

appropriate for your cell type.

Use a positive control (e.g.,

cells treated with a known

apoptosis inducer like

staurosporine) to verify the

assay setup.[17]

Incorrect Filter Set: The

fluorescence reader may not

be set to the correct excitation

Set the fluorescence reader to

an excitation wavelength of

~498 nm and an emission

wavelength of ~521 nm.[12]
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and emission wavelengths for

Rhodamine 110.

Sub-optimal Substrate

Concentration: The

concentration of (Asp)2-

Rhodamine 110 may be too

low for sensitive detection.

Perform a substrate titration to

determine the optimal

concentration for your specific

experimental conditions. A

typical starting concentration is

in the range of 20-100 µM.[13]

Inconsistent Results Between

Replicates

Incomplete Mixing: Failure to

properly mix reagents in each

well can lead to variability.[14]

Gently mix the plate after

adding all components, for

example, by using a plate

shaker at a low speed for a

short duration.

Temperature Gradients:

Uneven temperature across

the microplate can cause

variations in enzyme activity.

[14]

Allow all reagents and the

microplate to equilibrate to the

assay temperature before

starting the reaction. Incubate

the plate in a temperature-

controlled environment.

Pipetting Errors: Inaccurate or

inconsistent pipetting of small

volumes can introduce

significant variability.

Use calibrated pipettes and

proper pipetting techniques.

Prepare a master mix of

reagents to be added to each

well to minimize pipetting

variability.

Experimental Protocols
General Protocol for Caspase-3/7 Activity Assay in Cell
Lysates
This protocol provides a general workflow for measuring caspase-3/7 activity in cell lysates

using (Asp)2-Rhodamine 110. Optimization may be required for specific cell types and

experimental conditions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.ubpbio.com/temp/G1110%20G1111_(Suc-Leu-Leu-Val-Tyr)2-Rhodamine110_Datasheet.pdf
https://www.benchchem.com/pdf/Troubleshooting_guide_for_inconsistent_Z_AA_R110_Peg_results.pdf
https://www.benchchem.com/pdf/Troubleshooting_guide_for_inconsistent_Z_AA_R110_Peg_results.pdf
https://www.benchchem.com/product/b15554118/docs?utm_src=pdf-body#best-practices-for-asp-2-rhodamine-110-data-acquisition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554118?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Reagent Preparation:

Lysis Buffer: (e.g., 50 mM HEPES, pH 7.4, 100 mM NaCl, 0.1% CHAPS, 10 mM DTT, 1 mM

EDTA, 10% glycerol). Store at 4°C. Add DTT fresh before use.

Assay Buffer: (e.g., 20 mM HEPES, pH 7.4, 100 mM NaCl, 10 mM DTT, 1 mM EDTA, 10%

glycerol). Store at 4°C. Add DTT fresh before use.

(Asp)2-Rhodamine 110 Substrate Stock Solution: Dissolve the lyophilized substrate in

DMSO to a stock concentration of 1-10 mM. Store in aliquots at -20°C, protected from light.

Rhodamine 110 Standard Stock Solution: Dissolve Rhodamine 110 in DMSO to a stock

concentration of 1 mM for creating a standard curve. Store at -20°C.

2. Cell Lysis:

Induce apoptosis in your cells using the desired method. Include a negative control of

untreated cells.

Harvest cells by centrifugation.

Wash the cell pellet with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer.

Incubate on ice for 15-30 minutes.

Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

Collect the supernatant (cell lysate) for the assay. Determine the protein concentration of the

lysate.

3. Assay Procedure:

Prepare a Rhodamine 110 standard curve by performing serial dilutions of the Rhodamine

110 stock solution in Assay Buffer.
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In a black, opaque-walled 96-well plate, add your cell lysate to each well. Adjust the volume

with Assay Buffer to have a consistent protein concentration.

Include wells for a blank (Assay Buffer only) and a negative control (lysate from untreated

cells).

Prepare a substrate working solution by diluting the (Asp)2-Rhodamine 110 stock solution

in Assay Buffer to the final desired concentration.

Add the substrate working solution to all wells to initiate the reaction.

Incubate the plate at 37°C, protected from light.

Measure the fluorescence intensity at regular intervals (e.g., every 5-10 minutes) using a

fluorescence plate reader with excitation at ~498 nm and emission at ~521 nm.

4. Data Analysis:

Subtract the blank fluorescence values from all readings.

Plot the Rhodamine 110 standard curve (fluorescence vs. concentration).

Calculate the rate of reaction (change in fluorescence over time) for each sample.

Use the standard curve to convert the fluorescence readings to the amount of Rhodamine

110 produced.

Normalize the caspase activity to the protein concentration of the cell lysate.
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Sample Preparation

Assay Execution

Data Acquisition & Analysis

1. Cell Culture & Apoptosis Induction

2. Cell Harvest & Lysis

3. Protein Quantification

4. Plate Setup (Lysates & Controls)

5. Add (Asp)2-Rhodamine 110

6. Incubate at 37°C

7. Read Fluorescence (Ex/Em: 498/521 nm)

8. Data Analysis (Rate of Reaction)

Click to download full resolution via product page

Caption: Workflow for (Asp)2-Rhodamine 110 Caspase Assay.
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Cleavage 2
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Caption: (Asp)2-Rhodamine 110 Cleavage Mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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